Cas no 1185154-60-2 (2-n-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazole-d3)

2-n-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazole-d3 is a deuterated benzimidazole derivative, where three hydrogen atoms are replaced by deuterium, enhancing its stability and utility in analytical applications. This isotopically labeled compound is particularly valuable as an internal standard in mass spectrometry, ensuring precise quantification in pharmacokinetic and metabolic studies. The deuterium substitution minimizes interference from endogenous compounds, improving accuracy in trace-level detection. Its structural similarity to non-deuterated analogs allows for reliable comparative analysis while maintaining consistent chromatographic behavior. The compound’s high chemical purity and isotopic enrichment make it suitable for advanced research in drug development and environmental analysis, where isotopic labeling is critical for method validation.
2-n-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazole-d3 structure
1185154-60-2 structure
Product Name:2-n-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazole-d3
CAS No:1185154-60-2
MF:C19H20N4
MW:307.407388687134
CID:4553803
Update Time:2025-10-28

2-n-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazole-d3 Chemical and Physical Properties

Names and Identifiers

    • 2-n-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazole-d3
    • 2-n-Propyl-4-methyl-6-(1-methyl-d3-benzimidazol-2-yl)-benzimidazole
    • 4-Methyl-6-(1-MethylbenziMidazol-2-yl)-2-propylbenziMidazole-d3
    • Inchi: 1S/C19H20N4/c1-4-7-17-20-15-11-13(10-12(2)18(15)22-17)19-21-14-8-5-6-9-16(14)23(19)3/h5-6,8-11H,4,7H2,1-3H3,(H,20,22)/i8D,10D,11D
    • InChI Key: ILXRSCZVHSZGCS-WOFOGHPKSA-N
    • SMILES: C1(CCC)NC2=C([2H])C(C3N(C)C4=CC=CC([2H])=C4N=3)=C([2H])C(C)=C2N=1

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Additional information on 2-n-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazole-d3

2-n-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazole-d3 (CAS 1185154-60-2): A Comprehensive Guide to Its Properties and Applications

In the ever-evolving field of chemical research, 2-n-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazole-d3 (CAS 1185154-60-2) has emerged as a compound of significant interest. This deuterated benzimidazole derivative is widely utilized in pharmaceutical research, analytical chemistry, and material science. Its unique structure, featuring a deuterium-labeled benzimidazole core, makes it particularly valuable for isotope labeling studies and metabolic research.

The molecular formula of 2-n-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazole-d3 is C20H17D3N4, with a molecular weight of approximately 307.42 g/mol. The presence of deuterium atoms at specific positions enhances its utility in NMR spectroscopy and mass spectrometry, allowing researchers to track molecular interactions with greater precision. This compound is often sought after for its role in drug development and mechanistic studies, where isotopic labeling is crucial.

One of the key applications of 2-n-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazole-d3 is in the field of pharmaceutical intermediates. Researchers leverage its stable isotopic properties to study drug metabolism, pharmacokinetics, and bioavailability. The deuterium labeling minimizes interference from background signals, making it an ideal candidate for quantitative analysis in complex biological matrices. Additionally, its benzimidazole scaffold is known for its bioactivity, which has sparked interest in its potential therapeutic applications.

In recent years, the demand for deuterated compounds like 2-n-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazole-d3 has surged due to advancements in precision medicine and personalized therapeutics. The ability to trace drug pathways with high accuracy aligns with the growing focus on targeted therapies. Moreover, the compound's stability under various experimental conditions makes it a reliable tool for high-throughput screening and biomarker discovery.

From a synthetic chemistry perspective, the preparation of 2-n-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazole-d3 involves sophisticated techniques to ensure high isotopic purity. The process typically includes the incorporation of deuterium at specific sites, followed by rigorous purification to meet the standards required for research applications. This attention to detail ensures that the compound performs consistently in sensitive analytical methods.

The versatility of 2-n-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazole-d3 extends beyond pharmaceuticals. It is also employed in material science, particularly in the development of advanced polymers and coatings. The deuterated benzimidazole moiety can influence the thermal and mechanical properties of materials, offering new possibilities for innovation in industrial applications.

As the scientific community continues to explore the potential of isotopically labeled compounds, 2-n-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazole-d3 remains a valuable asset. Its role in mechanistic elucidation and drug design underscores its importance in modern research. For those seeking high-quality deuterated chemicals, this compound represents a reliable choice with proven efficacy in diverse experimental settings.

In conclusion, 2-n-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazole-d3 (CAS 1185154-60-2) stands out as a critical tool in contemporary chemical and pharmaceutical research. Its unique properties, combined with its broad applicability, make it a sought-after compound for scientists aiming to push the boundaries of innovation. Whether for isotopic tracing, drug development, or material enhancement, this deuterated benzimidazole derivative continues to demonstrate its value across multiple disciplines.

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